Cas no 497833-00-8 (1-(2-Bromophenyl)-5-(trifluoromethyl)-1H-pyrazole)

• Product Name: 1-(2-Bromophenyl)-5-(trifluoromethyl)-1H-pyrazole
• CAS No: 497833-00-8
• MF: C₁₀H₆BrF₃N₂
• MW: 291.067251682281
• CID: 1089277
• PubChem ID: 11822412
• Update Time: 2025-04-20

1-(2-Bromophenyl)-5-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromophenyl)-5-(trifluoromethyl)-1H-pyrazole
• 1-(2-bromophenyl)-5-(trifluoromethyl)pyrazole
• AKOS011582061
• FVOSOMGRYQKZCF-UHFFFAOYSA-N
• 497833-00-8
• DTXSID00473851

• Inchi： 1S/C10H6BrF3N2/c11-7-3-1-2-4-8(7)16-9(5-6-15-16)10(12,13)14/h1-6H
• InChI Key： FVOSOMGRYQKZCF-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1N1C(C(F)(F)F)=CC=N1

Computed Properties

• Exact Mass: 289.96668
• Monoisotopic Mass: 289.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• PSA: 17.82